Cas no 1806784-56-4 (3-Cyano-5-(difluoromethyl)-4-(trifluoromethyl)pyridine)

• Product Name: 3-Cyano-5-(difluoromethyl)-4-(trifluoromethyl)pyridine
• CAS No: 1806784-56-4
• MF: C₈H₃F₅N₂
• MW: 222.114838838577
• CID: 4847964
• Update Time: 2025-09-27

3-Cyano-5-(difluoromethyl)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-(difluoromethyl)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H3F5N2/c9-7(10)5-3-15-2-4(1-14)6(5)8(11,12)13/h2-3,7H
• InChI Key： IKHCYXFNMWAIRF-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=CN=CC=1C(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 266
• XLogP3: 2.1
• Topological Polar Surface Area: 36.7

Additional information on 3-Cyano-5-(difluoromethyl)-4-(trifluoromethyl)pyridine

Comprehensive Overview of 3-Cyano-5-(difluoromethyl)-4-(trifluoromethyl)pyridine (CAS No. 1806784-56-4)

3-Cyano-5-(difluoromethyl)-4-(trifluoromethyl)pyridine (CAS No. 1806784-56-4) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridine derivative is characterized by its unique trifluoromethyl and difluoromethyl functional groups, which contribute to its remarkable chemical properties. The presence of these fluorinated groups enhances the compound's lipophilicity and metabolic stability, making it a valuable intermediate in the synthesis of bioactive molecules.

In recent years, the demand for fluorinated pyridine compounds has surged due to their applications in drug discovery and crop protection. Researchers are particularly interested in 3-Cyano-5-(difluoromethyl)-4-(trifluoromethyl)pyridine for its potential role in developing novel enzyme inhibitors and receptor modulators. Its cyano group further expands its utility as a versatile building block in organic synthesis, enabling the creation of complex molecular architectures.

The compound's CAS No. 1806784-56-4 is frequently searched in academic and industrial databases, reflecting its growing relevance. Users often inquire about its synthetic routes, spectroscopic data, and commercial availability. Additionally, questions about its solubility, stability, and reactivity under various conditions are common, highlighting the need for detailed technical information.

From an environmental perspective, 3-Cyano-5-(difluoromethyl)-4-(trifluoromethyl)pyridine is studied for its biodegradation pathways and ecotoxicological profile. As sustainability becomes a key focus in chemical industries, understanding the environmental impact of such compounds is critical. This aligns with the broader trend of green chemistry, where researchers aim to minimize hazardous byproducts and optimize synthetic efficiency.

The compound's structural features also make it a candidate for material science applications. For instance, its electron-withdrawing groups could be exploited in the design of organic semiconductors or photovoltaic materials. Such interdisciplinary potential underscores the importance of 1806784-56-4 in advancing both life sciences and technology.

In summary, 3-Cyano-5-(difluoromethyl)-4-(trifluoromethyl)pyridine (CAS No. 1806784-56-4) represents a cutting-edge compound with multifaceted applications. Its chemical versatility, combined with the rising interest in fluorinated compounds, positions it as a key player in modern research and development. As the scientific community continues to explore its potential, this pyridine derivative is poised to contribute significantly to innovations in medicine, agriculture, and beyond.